Cas no 140405-73-8 (Thiazolo[3,2-b][1,2,4]triazole,6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-)

Thiazolo[3,2-b][1,2,4]triazole,6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)- structure
140405-73-8 structure
Product Name:Thiazolo[3,2-b][1,2,4]triazole,6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-
CAS No:140405-73-8
MF:C20H19N3O4S
MW:397.447563409805
CID:230081
PubChem ID:3072098
Update Time:2025-04-19

Thiazolo[3,2-b][1,2,4]triazole,6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[3,2-b][1,2,4]triazole,6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-
    • 6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
    • 6-(4-Methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)thiazolo(3,2-b)(1,2,4)triazole
    • AC1MIKYD
    • ACMC-20mzky
    • AG-D-80960
    • BRN 4887444
    • CTK4C2158
    • LS-152223
    • Thiazolo(3,2-b)(1,2,4)triazole, 6-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-
    • DTXSID90161331
    • 140405-73-8
    • Inchi: 1S/C20H19N3O4S/c1-24-14-7-5-12(6-8-14)15-11-28-20-21-19(22-23(15)20)13-9-16(25-2)18(27-4)17(10-13)26-3/h5-11H,1-4H3
    • InChI Key: FBAACQZYUBAHQX-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)N2C1=NC(C1C=C(C(=C(C=1)OC)OC)OC)=N2

Computed Properties

  • Exact Mass: 397.10962727g/mol
  • Monoisotopic Mass: 397.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.4Ų
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